Cas no 1019618-98-4 ((5-bromo-2-fluorophenyl)methyl(butyl)amine)

• Product Name: (5-bromo-2-fluorophenyl)methyl(butyl)amine
• CAS No: 1019618-98-4
• MF: C₁₁H₁₅BrFN
• MW: 260.145905733109
• CID: 1134967
• PubChem ID: 28445254
• Update Time: 2025-11-02

(5-bromo-2-fluorophenyl)methyl(butyl)amine Chemical and Physical Properties

Names and Identifiers

• N-[(2-bromo-5-fluorophenyl)methyl]butan-1-amine
• 1-Bromo-4-fluoro-2-(butylaminomethyl)benzene;
• 1-BroMo-4-fluoro-2-(butylaMinoMethyl)benzene
• (5-bromo-2-fluorophenyl)methyl(butyl)amine
• 1019618-98-4
• AKOS000251091
• DTXSID50651506
• CS-0209763

• Inchi： 1S/C11H15BrFN/c1-2-3-6-14-8-9-7-10(13)4-5-11(9)12/h4-5,7,14H,2-3,6,8H2,1H3
• InChI Key： GARKVJOFRRHBEG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CNCCCC)F

Computed Properties

• Exact Mass: 259.03700
• Monoisotopic Mass: 259.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.86880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (5-bromo-2-fluorophenyl)methyl(butyl)amine

Comprehensive Overview of (5-Bromo-2-fluorophenyl)methyl(butyl)amine (CAS No. 1019618-98-4)

(5-Bromo-2-fluorophenyl)methyl(butyl)amine (CAS No. 1019618-98-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique bromo-fluorophenyl and butylamine functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The molecular structure of (5-bromo-2-fluorophenyl)methyl(butyl)amine features a bromine and fluorine substitution on the phenyl ring, which enhances its reactivity and binding affinity in chemical reactions. This makes it a valuable building block for constructing complex molecules. The butylamine moiety further contributes to its versatility, allowing for modifications that can tailor its properties for specific applications.

In recent years, the demand for halogenated aromatic amines like (5-bromo-2-fluorophenyl)methyl(butyl)amine has surged due to their role in developing pharmaceutical intermediates. These compounds are pivotal in creating drugs targeting central nervous system (CNS) disorders, inflammation, and other therapeutic areas. The presence of both bromine and fluorine atoms in the structure is particularly advantageous, as these halogens often improve the metabolic stability and bioavailability of drug candidates.

From a synthetic chemistry perspective, CAS No. 1019618-98-4 is often utilized in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for forming carbon-carbon and carbon-nitrogen bonds. These reactions are widely employed in the production of heterocyclic compounds, which are prevalent in many FDA-approved drugs. The compound’s compatibility with these reactions makes it a preferred choice for researchers aiming to streamline their synthetic routes.

The growing interest in fluorinated compounds has also propelled the relevance of (5-bromo-2-fluorophenyl)methyl(butyl)amine. Fluorination is a key strategy in modern medicinal chemistry, as it can significantly alter a molecule’s physicochemical properties, such as lipophilicity and metabolic stability. This compound’s fluorophenyl group aligns with the industry’s focus on developing more effective and safer therapeutics.

In addition to pharmaceutical applications, (5-bromo-2-fluorophenyl)methyl(butyl)amine finds use in material science, particularly in the development of organic electronic materials. Its aromatic and amine functionalities make it a candidate for designing conductive polymers and small-molecule semiconductors. Researchers are exploring its potential in organic light-emitting diodes (OLEDs) and photovoltaic cells, where precise molecular design is crucial for performance optimization.

For those sourcing CAS No. 1019618-98-4, it is essential to consider purity and storage conditions to ensure optimal performance in experimental settings. Reputable suppliers typically provide this compound with detailed analytical data, including HPLC and NMR spectra, to verify its quality. Proper handling and storage under inert atmospheres can prevent degradation and maintain its reactivity over time.

The future of (5-bromo-2-fluorophenyl)methyl(butyl)amine looks promising, with ongoing research uncovering new applications and synthetic methodologies. As the pharmaceutical and material science industries continue to evolve, this compound is poised to play a pivotal role in advancing innovation. Its unique structural features and versatility ensure its relevance in addressing contemporary scientific challenges.

In summary, (5-bromo-2-fluorophenyl)methyl(butyl)amine (CAS No. 1019618-98-4) is a multifaceted compound with significant potential in drug discovery, synthetic chemistry, and material science. Its bromo-fluorophenyl and butylamine groups offer a robust platform for developing novel molecules and materials. As research progresses, this compound is expected to remain at the forefront of scientific and industrial advancements.